Cas no 191729-44-9 (Tenacissoside I)

Tenacissoside I structure
Tenacissoside I structure
Product Name:Tenacissoside I
CAS No:191729-44-9
MF:C44H62O14
MW:814.954695224762
CID:823222
PubChem ID:91973812
Update Time:2025-04-19

Tenacissoside I Chemical and Physical Properties

Names and Identifiers

    • Tenacissoside I
    • (1R,3aR,4aS,6aS,8S,10aS,10bS,11S,12S,12aS)-12-acetoxy-1-acetyl-8-(((2R,4R,5R,6R)-5-(((2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-10a,12a-dimethyltetradecahydro-1H-cyclopenta[1,2]phenanthro[1,10a-b]oxiren-11-yl benzoate
    • Tenacissimoside B
    • (3beta,5alpha,11alpha,12beta,14beta,17alpha)-12-(Acetyloxy)-11-(benzoyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabino-hexopyranosyl]oxy]-8,14-epoxypregnan-20-one
    • [ "Tenacissimoside B" ]
    • Teacissoside I
    • [(1S,3R,6S,7S,10R,11S,16R)-6-Acetyl-8-acetyloxy-14-[5-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy
    • AC-34826
    • 191729-44-9
    • s9030
    • CS-0018623
    • [(1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-[(2R,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-9-yl] benzoate
    • MS-31510
    • CCG-270509
    • AKOS032962481
    • Pregnan-20-one, 12-(acetyloxy)-11-(benzoyloxy)-3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-beta-D-allopyranosyl)-3-O-methyl-beta-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-, (3beta,5alpha,11alpha,12beta,14beta,17alpha)-
    • HY-N2102
    • (-)-Tenacissoside I
    • (1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-(acetyloxy)-14-{[(2R,4R,5R,6R)-5-{[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy}-4-methoxy-6-methyloxan-2-yl]oxy}-7,11-dimethyl-2-oxapentacyclo[8.8.0.0(1),(3).0(3),?.0(1)(1),(1)?]octadecan-9-yl benzoate
    • ((1S,3R,6R,7S,8S,9S,10S,11S,14S,16S)-6-acetyl-8-acetyloxy-14-((2R,4R,5R,6R)-5-((2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-9-yl) benzoate
    • Inchi: 1S/C44H62O14/c1-22(45)29-16-19-44-42(29,6)38(54-25(4)46)36(56-39(49)26-12-10-9-11-13-26)37-41(5)17-15-28(20-27(41)14-18-43(37,44)58-44)55-31-21-30(50-7)34(24(3)52-31)57-40-33(48)35(51-8)32(47)23(2)53-40/h9-13,23-24,27-38,40,47-48H,14-21H2,1-8H3/t23-,24-,27+,28+,29+,30-,31+,32-,33-,34-,35-,36+,37-,38-,40+,41+,42+,43+,44-/m1/s1
    • InChI Key: HXIHLBDNTFYMIC-ROIFRVDESA-N
    • SMILES: O1[C@@]23CC[C@H]4C[C@H](CC[C@]4(C)[C@H]2[C@@H]([C@H]([C@]2(C)[C@H](C(C)=O)CC[C@]132)OC(C)=O)OC(C1C=CC=CC=1)=O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)O)OC

Computed Properties

  • Exact Mass: 814.41400
  • Monoisotopic Mass: 814.41395665 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 12
  • Complexity: 1550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 15
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 178
  • Molecular Weight: 815.0
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.30
  • Melting Point: No data available
  • Boiling Point: 850.8±65.0 °C at 760 mmHg
  • Flash Point: 247.2±27.8 °C
  • PSA: 178.04000
  • LogP: 4.28870

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